Cas no 1480312-51-3 (Benzene, 1-(3-bromo-2-methylpropyl)-4-iodo-)

• Product Name: Benzene, 1-(3-bromo-2-methylpropyl)-4-iodo-
• CAS No: 1480312-51-3
• MF: C₁₀H₁₂BrI
• MW: 339.010754585266
• CID: 5282341
• Update Time: 2025-05-22

Benzene, 1-(3-bromo-2-methylpropyl)-4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-bromo-2-methylpropyl)-4-iodo-

• Inchi： 1S/C10H12BrI/c1-8(7-11)6-9-2-4-10(12)5-3-9/h2-5,8H,6-7H2,1H3
• InChI Key： GNYZCWJFNKRKSV-UHFFFAOYSA-N
• SMILES： C1(CC(C)CBr)=CC=C(I)C=C1

Additional information on Benzene, 1-(3-bromo-2-methylpropyl)-4-iodo-

Comprehensive Guide to Benzene, 1-(3-bromo-2-methylpropyl)-4-iodo- (CAS No. 1480312-51-3)

Benzene, 1-(3-bromo-2-methylpropyl)-4-iodo- (CAS No. 1480312-51-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This halogenated benzene derivative is characterized by its unique molecular structure, which includes both bromine and iodine substituents. The presence of these halogens makes it a valuable intermediate in synthetic chemistry, particularly for cross-coupling reactions such as Suzuki and Heck reactions, which are pivotal in drug discovery and advanced material development.

The compound's systematic name, 1-(3-bromo-2-methylpropyl)-4-iodobenzene, reflects its precise chemical architecture. Researchers and industry professionals often search for terms like "halogenated benzene derivatives," "iodo-bromo benzene applications," and "CAS 1480312-51-3 uses" to explore its potential. Its molecular formula, C₁₀H₁₂BrI, and molecular weight of approximately 323.01 g/mol, further highlight its relevance in high-precision chemical synthesis.

One of the most compelling aspects of Benzene, 1-(3-bromo-2-methylpropyl)-4-iodo- is its role in medicinal chemistry. With the growing demand for novel therapeutic agents, this compound serves as a key building block for the synthesis of biologically active molecules. Its halogen atoms facilitate selective functionalization, enabling researchers to develop targeted drugs with enhanced efficacy. Searches for "pharmaceutical intermediates for drug discovery" and "iodobenzene derivatives in medicine" often lead to discussions about this compound's utility.

In addition to its pharmaceutical applications, 1-(3-bromo-2-methylpropyl)-4-iodobenzene is also explored in material science. Its ability to participate in polymerization reactions makes it a candidate for creating advanced polymers with unique optical and electronic properties. Queries like "halogenated benzene in OLEDs" and "conductive polymers from iodobenzene" underscore its potential in next-generation technologies.

The synthesis of Benzene, 1-(3-bromo-2-methylpropyl)-4-iodo- typically involves multi-step organic reactions, including halogenation and alkylation processes. Laboratories and manufacturers prioritize high-purity batches to ensure optimal performance in downstream applications. Terms such as "synthesis of bromo-iodo benzene derivatives" and "CAS 1480312-51-3 suppliers" are frequently searched by professionals seeking reliable sources.

Environmental and safety considerations are also critical when handling 1-(3-bromo-2-methylpropyl)-4-iodobenzene. While it is not classified as a hazardous material under standard regulations, proper storage and handling protocols are essential to maintain its stability. Researchers often look for "safe handling of halogenated aromatics" and "stability of iodobenzene compounds" to ensure compliance with laboratory safety standards.

The market for Benzene, 1-(3-bromo-2-methylpropyl)-4-iodo- is expected to grow alongside advancements in pharmaceutical and material science industries. Its versatility as a synthetic intermediate positions it as a valuable asset for innovation. Industry reports and market analyses frequently highlight trends related to "specialty chemicals for drug development" and "high-value halogenated compounds," further emphasizing its commercial significance.

In summary, Benzene, 1-(3-bromo-2-methylpropyl)-4-iodo- (CAS No. 1480312-51-3) is a multifaceted compound with broad applications in research and industry. Its unique properties and adaptability make it a subject of ongoing exploration, driven by the demand for innovative solutions in healthcare and technology. Whether you're a chemist, researcher, or industry professional, understanding this compound's potential can open doors to new opportunities in science and innovation.